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Compound of Interest

Compound Name: 3-Methylcyclohex-3-en-1-one

Cat. No.: B1348519

An In-depth Technical Guide to 3-
Methylcyclohex-3-en-1-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylcyclohex-3-en-1-one, a cyclic ketone with the chemical formula C7H100, is a
molecule of interest in organic synthesis and potentially in the exploration of novel bioactive
compounds.[1][2] Its structure, featuring both a carbonyl group and a trisubstituted double bond
within a six-membered ring, offers a versatile scaffold for various chemical modifications. This
guide provides a summary of its known physical and chemical properties. It is important to note
that while data for its isomers and related compounds are more readily available, specific
experimental protocols and comprehensive biological activity data for 3-Methylcyclohex-3-en-
1-one are not extensively documented in publicly accessible literature.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Methylcyclohex-3-en-1-one is
presented below. It is important to note that some reported values in the literature show
discrepancies.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1348519?utm_src=pdf-interest
https://www.benchchem.com/product/b1348519?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/520546
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohex-3-en-1-one
https://www.benchchem.com/product/b1348519?utm_src=pdf-body
https://www.benchchem.com/product/b1348519?utm_src=pdf-body
https://www.benchchem.com/product/b1348519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C7H100 [1112]
Molecular Weight 110.15 g/mol [2]

CAS Number 31883-98-4 [2]

Boiling Point 171°C/192°C

Melting Point -21 °C

Density 0.964 g/cm?3

Appearance Colorless liquid (presumed)

Solubility No data available

Synonyms: 3-Methyl-3-cyclohexen-1-one, 3-Cyclohexen-1-one, 3-methyl-[2]

Spectroscopic Data

Detailed, experimentally verified spectroscopic data (*H NMR, 3C NMR, IR) for 3-
Methylcyclohex-3-en-1-one are not readily available in the searched literature. The data
presented in various databases often pertains to its isomers, such as 3-methyl-2-cyclohexen-1-
one, or its saturated analog, 3-methylcyclohexanone.[3][4][5][6][7][8][9][10][11] Researchers
should exercise caution and verify the identity of the compound using appropriate analytical
techniques.

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 3-Methylcyclohex-3-en-1-one
could not be identified in the available search results. However, general synthetic strategies for
related a,B-unsaturated ketones often involve the following conceptual steps, which could
potentially be adapted.

Conceptual Synthesis Workflow
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Conceptual Synthesis of 3-Methylcyclohex-3-en-1-one

Starting Material

3-Methylcyclohexanone

.g., Br2, HBr

Halogenation

a-Bromination

Base (e.g., Li2CO3, DBU)

Elimination

Dehydrobromination

Final Rroduct

3-Methylcyclohex-3-en-1-one

Click to download full resolution via product page
Caption: A possible synthetic route to 3-Methylcyclohex-3-en-1-one.

Note: This represents a generalized pathway and would require significant experimental
optimization and verification.

Reactivity and Chemical Properties
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The reactivity of 3-Methylcyclohex-3-en-1-one is dictated by the presence of the ketone and
the carbon-carbon double bond.

o Carbonyl Group: The ketone functionality can undergo nucleophilic addition, reduction to the
corresponding alcohol (3-methylcyclohex-3-en-1-ol), and other standard ketone reactions.

o Alkene Group: The double bond can participate in electrophilic additions and cycloaddition
reactions. The conjugation of the double bond with the carbonyl group in the isomeric 3-
methyl-2-cyclohexen-1-one leads to different reactivity patterns, such as Michael additions.
While 3-Methylcyclohex-3-en-1-one is not a conjugated enone, rearrangements to its more
stable conjugated isomer under certain conditions are possible.

Biological and Pharmacological Properties

There is a significant lack of information in the scientific literature regarding the biological
activity, pharmacological effects, or mechanism of action of 3-Methylcyclohex-3-en-1-one. No
studies on its effects on cellular signaling pathways, its potential as a drug development
candidate, or its toxicological profile were identified in the comprehensive searches. While
some related cyclohexene derivatives have been investigated for activities such as
antiparkinsonian effects, these studies do not include 3-Methylcyclohex-3-en-1-one.[12]

Due to the absence of this data, no signaling pathway or experimental workflow diagrams
related to the biological activity of this specific compound can be provided.

Safety and Handling

Based on available information, 3-Methylcyclohex-3-en-1-one is classified as a skin
sensitizer.[2] Standard laboratory safety precautions should be taken when handling this
compound, including the use of personal protective equipment such as gloves, safety glasses,
and a lab coat. Work should be conducted in a well-ventilated area.

Conclusion

3-Methylcyclohex-3-en-1-one is a chemical entity with established basic identifiers and some
physical properties, though inconsistencies exist in reported data. A significant gap in the
scientific literature exists concerning its detailed spectroscopic characterization, specific and
reproducible synthetic protocols, and, most notably, its biological activity and potential
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pharmacological applications. Further research is required to elucidate these aspects to fully
understand the potential of this molecule for scientific and drug development purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Methylcyclohex-3-en-1-one | C7H100 | CID 520546 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. 3-Methylcyclohex-3-en-1-one | C7H100 | CID 520546 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 3.3-METHYLCYCLOHEXANONE(591-24-2) 1H NMR spectrum [chemicalbook.com]
e 4. 3-METHYLCYCLOHEXANONE(591-24-2) 13C NMR spectrum [chemicalbook.com]

e 5. (+)-3-Methylcyclohexanone | C7H120 | CID 83384 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. 3-Methyl-2-cyclohexen-1-one(1193-18-6) 13C NMR [m.chemicalbook.com]

e 7. Cyclohexanone, 3-methyl- [webbook.nist.gov]

e 8. 3-Methyl-2-cyclohexen-1-one(1193-18-6) IR Spectrum [chemicalbook.com]

e 9. spectrabase.com [spectrabase.com]

e 10. 3-METHYL-1-CYCLOHEXENE(591-48-0) 13C NMR spectrum [chemicalbook.com]
e 11. 3-METHYL-1-CYCLOHEXENE(591-48-0) IR Spectrum [m.chemicalbook.com]

e 12. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [physical and chemical properties of 3-Methylcyclohex-
3-en-1-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348519#physical-and-chemical-properties-of-3-
methylcyclohex-3-en-1-one]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1348519?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/520546
https://pubchem.ncbi.nlm.nih.gov/compound/520546
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohex-3-en-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohex-3-en-1-one
https://www.chemicalbook.com/SpectrumEN_591-24-2_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_591-24-2_13CNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3R_-3-methylcyclohexan-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/3R_-3-methylcyclohexan-1-one
https://m.chemicalbook.com/SpectrumEN_1193-18-6_13CNMR.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C591242&Mask=80
https://www.chemicalbook.com/SpectrumEN_1193-18-6_IR1.htm
https://spectrabase.com/spectrum/AxXYP1HqF6u
https://www.chemicalbook.com/SpectrumEN_591-48-0_13CNMR.htm
https://m.chemicalbook.com/spectrumen_591-48-0_ir1.htm
https://www.researchgate.net/publication/232245263_3-Methyl-6-Prop-1-en-2-ylCyclohex-3-ene-12-diol_the_Importance_of_Functional_Groups_for_Antiparkinsonian_Activity
https://www.benchchem.com/product/b1348519#physical-and-chemical-properties-of-3-methylcyclohex-3-en-1-one
https://www.benchchem.com/product/b1348519#physical-and-chemical-properties-of-3-methylcyclohex-3-en-1-one
https://www.benchchem.com/product/b1348519#physical-and-chemical-properties-of-3-methylcyclohex-3-en-1-one
https://www.benchchem.com/product/b1348519#physical-and-chemical-properties-of-3-methylcyclohex-3-en-1-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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